Cas no 31913-57-2 (1-Oxo-1H-2-benzopyran-3-yl acetate)

• Product Name: 1-Oxo-1H-2-benzopyran-3-yl acetate
• CAS No: 31913-57-2
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 2821879
• PubChem ID: 56610608
• Update Time: 2025-04-21

1-Oxo-1H-2-benzopyran-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1H-isochromen-3-yl acetate
• 31913-57-2
• 1-Oxo-1H-2-benzopyran-3-yl acetate
• DTXSID40718051

• Inchi： 1S/C11H8O4/c1-7(12)14-10-6-8-4-2-3-5-9(8)11(13)15-10/h2-6H,1H3
• InChI Key： XCLYQCUUCGYXKR-UHFFFAOYSA-N
• SMILES： O1C(=CC2C=CC=CC=2C1=O)OC(C)=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives